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Compound of Interest

Compound Name: Isoamyl 2-cyanoacrylate

Cat. No.: B101510 Get Quote

CAS Number: 19475-26-4

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Isoamyl 2-cyanoacrylate, a

monomer widely utilized in medical and pharmaceutical applications as a tissue adhesive. This

document details its chemical and physical properties, synthesis, mechanism of action, and

extensive clinical applications, with a focus on data presentation and experimental protocols for

professionals in research and drug development.

Chemical and Physical Properties
Isoamyl 2-cyanoacrylate is the isopentyl ester of 2-cyanoacrylic acid.[1][2] It is a colorless

liquid monomer with the chemical formula C₉H₁₃NO₂ and a molecular weight of 167.21 g/mol .

[2] Key physical and chemical properties are summarized in the table below. The longer ester

chain of isoamyl 2-cyanoacrylate compared to shorter-chain cyanoacrylates, such as ethyl or

butyl esters, results in a more flexible and biocompatible polymer upon curing, with reduced

tissue toxicity.[3]
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Property Value Reference

CAS Number 19475-26-4 [2]

Molecular Formula C₉H₁₃NO₂ [2]

Molecular Weight 167.21 g/mol [2]

IUPAC Name
3-methylbutyl 2-cyanoprop-2-

enoate
[2]

Boiling Point 244.5±23.0 °C (Predicted)

Density 0.9795 g/cm³

Appearance Colorless liquid

Synthesis of Isoamyl 2-Cyanoacrylate
The industrial synthesis of isoamyl 2-cyanoacrylate, like other alkyl cyanoacrylates, is

primarily achieved through a Knoevenagel condensation reaction.[4] This process involves the

reaction of isoamyl cyanoacetate with formaldehyde in the presence of a basic catalyst.[4][5]

The reaction initially forms a prepolymer that is then subjected to pyrolysis (thermal cracking) to

yield the monomeric isoamyl 2-cyanoacrylate.[4] The monomer is subsequently purified by

distillation.[4] It is crucial for biomedical applications that the final product has a low moisture

content and is free of impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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